Cas no 941937-39-9 (1-benzyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1-benzyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941937-39-9
• MF: C₂₀H₂₆N₆O₃
• MW: 398.458843708038
• CID: 6285539
• PubChem ID: 16805198
• Update Time: 2025-10-28

1-benzyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• VU0607687-1
• F3260-0144
• 941937-39-9
• 1-benzyl-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3,7-dimethylpurine-2,6-dione
• AKOS024481293
• 1-benzyl-8-(4-(2-hydroxyethyl)piperazin-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• MFCD08542319

• Inchi： 1S/C20H26N6O3/c1-22-16-17(21-19(22)25-10-8-24(9-11-25)12-13-27)23(2)20(29)26(18(16)28)14-15-6-4-3-5-7-15/h3-7,27H,8-14H2,1-2H3
• InChI Key： IJEHLCODVPZNMO-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2=NC3=C(C(N(CC4C=CC=CC=4)C(N3C)=O)=O)N2C)CC1

Computed Properties

• Exact Mass: 398.20663871g/mol
• Monoisotopic Mass: 398.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-benzyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to Compound CAS No. 941937-39-9: 1-Benzyl-8-(4-(2-Hydroxyethyl)piperazin-1-yl)-3,7-Dimethyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione

The compound with CAS No. 941937-39-9, known as 1-benzyl-8-(4-(2-hydroxyethyl)piperazin-1-yl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the purine dione class of heterocyclic compounds, which are well-known for their diverse biological activities and applications in drug development.

The purine dione framework is a central feature of this molecule, characterized by a bicyclic structure consisting of two fused rings: a pyrimidine ring and an imidazole ring. The purine dione moiety is further substituted with a benzyl group at the 1-position and a piperazine derivative at the 8-position. These substituents significantly influence the compound's pharmacological properties and bioavailability.

Recent studies have highlighted the importance of purine dione derivatives in targeting various disease states, including cancer and inflammatory conditions. The benzyl group at position 1 contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets. Meanwhile, the piperazine moiety, substituted with a hydroxyethyl group, introduces hydrogen bonding capabilities and enhances the compound's solubility in aqueous environments.

The 3,7-dimethyl substituents further stabilize the tetrahydro-purine ring system and modulate the compound's metabolic profile. This structural modification is critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using molecular modeling techniques.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that purine dione derivatives can inhibit key enzymes involved in cell proliferation and survival pathways. Specifically, this compound has shown selective activity against kinases associated with oncogenic signaling networks.

In addition to its therapeutic potential, this compound serves as a valuable tool for studying purine metabolism and its role in various pathological conditions. The presence of a hydroxyethyl group within the piperazine ring introduces unique stereochemical properties that can be exploited for enantioselective drug design.

From a synthetic standpoint, the construction of this complex molecule involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advances in catalytic asymmetric synthesis have provided novel routes for constructing similar compounds with high enantiomeric excess (ee), which is crucial for drug development.

Furthermore, this compound represents an emerging trend in medicinal chemistry where natural product-inspired structures are being modified to enhance their therapeutic index. By incorporating functional groups such as the benzyl and hydroxyethyl moieties into traditional purine frameworks, researchers can create molecules with improved efficacy and reduced toxicity profiles.

In conclusion, CAS No. 941937-39-9 stands out as a remarkable example of how structural modifications can unlock new therapeutic potentials within well-established chemical classes like purine diones. As research continues to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing treatments in oncology and beyond.